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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the geological formation,

occurrence, and synthetic production of nobleite, a rare borate mineral. The information is

tailored for researchers, scientists, and professionals in drug development who may have an

interest in the unique chemical properties and potential applications of borate minerals.

Introduction to Nobleite
Nobleite is a hydrated calcium borate mineral with the chemical formula CaB₆O₉(OH)₂·3H₂O.

[1] First discovered in 1961 in Death Valley, California, it is named in honor of Levi F. Noble, a

distinguished geologist with the U.S. Geological Survey, for his extensive contributions to the

geology of the Death Valley region.[1] Nobleite is a structurally complex mineral and is of

interest due to its unique boron-oxygen framework.

Mineralogical and Physical Properties
Nobleite is typically found as colorless to white, transparent to translucent platy crystals.[2] It

has a pearly to sub-vitreous luster. A summary of its key properties is presented in Table 1.
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Property Value

Chemical Formula CaB₆O₉(OH)₂·3H₂O

Crystal System Monoclinic

Crystal Class Prismatic (2/m)

Space Group P2₁/a

Hardness (Mohs) 3

Specific Gravity ~2.09 g/cm³

Cleavage Perfect on {100}

Luster Pearly to Sub-vitreous

Color Colorless to White

Streak White

A compilation of data from various mineralogical sources.

Geological Occurrence and Associated Minerals
Nobleite is a rare mineral with limited known occurrences. The primary and type locality is the

Furnace Creek area of Death Valley, Inyo County, California, USA. It has also been identified in

other arid regions, including localities in Chile and Argentina.[1]

In its natural setting, nobleite is found as a secondary mineral, formed as a recent incrustation.

It is characteristically produced by the weathering of pre-existing borate minerals, primarily

colemanite (Ca₂B₆O₁₁·5H₂O) and priceite (Ca₄B₁₀O₁₉·7H₂O), which occur in veins within

altered olivine basalt and associated clastic rocks.[2]

Nobleite is found in association with a suite of other borate and evaporite minerals, indicative

of its formation in an arid, alkaline environment. These associated minerals include:

Colemanite

Priceite
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Meyerhofferite

Gowerite

Ulexite

Ginorite

Sassolite

Gypsum

Manganese Oxides

The geological setting of the Death Valley borate deposits is characterized by a history of

volcanic activity and the presence of shallow, ephemeral lakes (playas). Boron-rich fluids, likely

originating from volcanic hot springs, are considered the primary source of the extensive borate

deposits in this region.[3] Subsequent diagenesis, weathering, and remobilization of these

primary borates have led to the formation of a diverse range of secondary borate minerals,

including nobleite.[3]

Geological Formation Pathway
The formation of nobleite is a result of the chemical weathering of primary calcium-bearing

borate minerals in an arid environment. The process can be conceptualized as a multi-step

pathway involving the dissolution of primary borates and the subsequent precipitation of

nobleite under specific geochemical conditions.
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Primary Borate Minerals

Geological Process Resulting Aqueous Solution Precipitation Conditions Final Mineral Product

Colemanite
(Ca₂B₆O₁₁·5H₂O)

Weathering & Dissolution
(meteoric water, slightly acidic to neutral pH)

Priceite
(Ca₄B₁₀O₁₉·7H₂O)

Boron and Calcium-rich
Aqueous Solution

Evaporation & Supersaturation
(Arid Environment)

Nobleite
(CaB₆O₉(OH)₂·3H₂O)

Click to download full resolution via product page

A conceptual diagram illustrating the geological formation pathway of nobleite through the
weathering of primary borate minerals.

Physicochemical Conditions of Formation
The precise physicochemical parameters for the natural formation of nobleite are not well-

documented and are largely inferred from its geological context. In contrast, the conditions for

its synthetic production have been described in more detail.
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Parameter
Natural Formation
(Inferred)

Synthetic Formation

Temperature

Low ambient temperatures,

typical of near-surface

weathering environments.

60°C to 105°C

Pressure Atmospheric Atmospheric

pH

Slightly acidic to neutral pH is

inferred to facilitate the

dissolution of primary borates.

Not explicitly stated, but the

reaction of boric acid and lime

suggests a resulting neutral to

slightly alkaline pH.

Reactants
Colemanite, Priceite, Meteoric

Water

Boric Acid (H₃BO₃), Lime (CaO

or Ca(OH)₂)

Solution Chemistry

Aqueous solution rich in

dissolved calcium and boron

species.

Aqueous slurry with a high

concentration of undissolved

solids.

Experimental Protocols for Nobleite Synthesis
The synthesis of nobleite (referred to as calcium hexaborate tetrahydrate in some literature)

can be achieved through the reaction of boric acid and a calcium source, such as lime, in an

aqueous slurry. The following is a generalized protocol based on published methods.

Reactants and Equipment:

Boric Acid (H₃BO₃)

Lime (Calcium Oxide, CaO, or Calcium Hydroxide, Ca(OH)₂)

Deionized Water

Reaction vessel with heating and stirring capabilities

Filtration apparatus
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Drying oven

Methodology:

Slurry Preparation: An aqueous slurry is prepared by combining boric acid and lime in

deionized water within the reaction vessel. The molar ratio of boric acid to water is a critical

parameter, with ranges from approximately 0.25:1 to 0.5:1 being reported. The molar ratio of

lime to boric acid is typically in the range of 0.05:1 to 0.15:1. A key aspect of the synthesis is

maintaining a high concentration of undissolved solids in the reaction mixture.

Reaction Conditions: The slurry is heated to a temperature in the range of 60°C to 105°C

with continuous stirring. The reaction is allowed to proceed for a sufficient duration to ensure

the formation of crystalline nobleite.

Product Separation: Following the reaction period, the solid product is separated from the

aqueous slurry by filtration.

Washing and Drying: The collected crystalline solid is washed with water to remove any

unreacted starting materials or soluble byproducts. The washed product is then dried in an

oven at a moderate temperature (e.g., 80°C) to remove residual moisture.

Characterization: The resulting crystalline material can be characterized using standard

analytical techniques such as X-ray diffraction (XRD) to confirm the formation of the nobleite
phase and scanning electron microscopy (SEM) to observe the crystal morphology.

Conclusion
Nobleite is a rare and structurally interesting calcium borate mineral whose formation is

intrinsically linked to the weathering of primary borate deposits in arid, volcanic environments.

While its natural occurrences are limited, its synthesis has been achieved under controlled

laboratory conditions. A thorough understanding of both its natural formation and synthetic

pathways is crucial for researchers interested in the geochemistry of borate minerals and for

scientists exploring the potential applications of these unique materials. The detailed protocols

for its synthesis provide a basis for further experimental investigation into the properties and

potential uses of nobleite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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